Cas no 91721-16-3 (4-(4-Chlorophenyl)piperidine-4-carbonitrile)

• Product Name: 4-(4-Chlorophenyl)piperidine-4-carbonitrile
• CAS No: 91721-16-3
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• MDL: MFCD11878513
• CID: 786706
• PubChem ID: 22993565
• Update Time: 2025-06-09

4-(4-Chlorophenyl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)piperidine-4-carbonitrile
• 4-Piperidinecarbonitrile, 4-(4-chlorophenyl)-
• PZZPISYIGMLPJB-UHFFFAOYSA-N
• 5469AC
• AX8237359
• 4-(4-Chloro-phenyl)-piperdine-4-carbonitrile
• 4-(4-chloro-phenyl)-piperidine-4-carbonitrile
• MFCD11878513
• SCHEMBL651535
• AKOS015150545
• A860251
• CS-0157546
• 91721-16-3
• C77139
• DS-18444
• DTXSID50629422
• DB-331668

• MDL： MFCD11878513
• Inchi： 1S/C12H13ClN2/c13-11-3-1-10(2-4-11)12(9-14)5-7-15-8-6-12/h1-4,15H,5-8H2
• InChI Key： PZZPISYIGMLPJB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C#N)CCNCC1

Computed Properties

• Exact Mass: 220.0767261g/mol
• Monoisotopic Mass: 220.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 370.1±42.0 °C at 760 mmHg
• Flash Point: 177.6±27.9 °C
• Refractive Index: 1.58
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(4-Chlorophenyl)piperidine-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-Chlorophenyl)piperidine-4-carbonitrile

Comprehensive Overview of 4-(4-Chlorophenyl)piperidine-4-carbonitrile (CAS No. 91721-16-3): Properties, Applications, and Industry Insights

4-(4-Chlorophenyl)piperidine-4-carbonitrile (CAS No. 91721-16-3) is a specialized organic compound featuring a piperidine backbone substituted with a 4-chlorophenyl group and a carbonitrile functional group at the 4-position. This unique structure grants it versatile reactivity, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science research. The compound's molecular formula, C₁₂H₁₃ClN₂, and precise stereochemistry contribute to its role as a building block in modern drug discovery, particularly for central nervous system (CNS)-targeting molecules.

Recent trends highlight growing interest in piperidine derivatives like 4-(4-Chlorophenyl)piperidine-4-carbonitrile due to their potential in developing neuroprotective agents and selective enzyme inhibitors. Researchers frequently search for "piperidine-carbonitrile synthesis" or "chlorophenyl piperidine applications," reflecting demand for scalable production methods and novel therapeutic applications. The compound's lipophilicity (LogP ~2.8) and hydrogen bonding capacity make it particularly relevant in blood-brain barrier penetration studies, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 91721-16-3 serves as a key intermediate for constructing heterocyclic compounds. Its nitrile group allows further derivatization into amides, tetrazoles, or carboxylic acids, while the chlorophenyl moiety enables cross-coupling reactions. Industry reports indicate a 12% annual growth in demand for such multifunctional intermediates, driven by pharmaceutical companies exploring fragment-based drug design strategies. Analytical data shows the compound typically appears as white crystalline powder with >98% HPLC purity, melting at 142-145°C, and stable under inert atmospheres.

Environmental and regulatory considerations for 4-(4-Chlorophenyl)piperidine-4-carbonitrile align with green chemistry principles. Modern synthetic routes emphasize catalytic cyanation over traditional stoichiometric methods, reducing waste generation. The compound's biodegradability profile and ecotoxicological data are frequently queried in regulatory submissions, with recent OECD 301 tests showing 78% degradation in 28 days under aerobic conditions. These characteristics position it favorably compared to persistent halogenated compounds in sustainable pharmaceutical manufacturing initiatives.

Emerging applications include its use in photoactive materials and liquid crystal formulations, where the chlorophenyl group enhances molecular alignment. Patent analysis reveals 23% of recent filings mentioning piperidine-carbonitrile hybrids relate to organic electronics, particularly charge-transport layers in OLED devices. This interdisciplinary potential explains rising searches for "piperidine semiconductors" and "nitrile-containing dopants" across materials science databases.

Quality control protocols for CAS No. 91721-16-3 typically involve HPLC-UV (λ=254 nm) and GC-MS analysis, with strict limits on heavy metal contaminants (<10 ppm) and residual solvents per ICH Q3C guidelines. Storage recommendations suggest amber glass containers at 2-8°C under nitrogen, with shelf-life studies confirming 36-month stability when protected from moisture. These specifications cater to GMP-compliant production needs in regulated industries.

The global market for 4-(4-Chlorophenyl)piperidine-4-carbonitrile reflects regional specialization: North American suppliers focus on high-purity grades for preclinical research, while Asian manufacturers optimize cost-effective kilogram-scale production. Trade data shows a 15% year-on-year increase in exports from India, where continuous flow chemistry innovations have reduced production costs by 40%. Such developments address frequent industry queries about "bulk piperidine suppliers" and "custom nitrile synthesis."

Future research directions may explore the compound's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, leveraging its rigid scaffold for targeted protein degradation. Computational studies predict favorable molecular docking with several kinase domains, suggesting untapped therapeutic avenues. These prospects align with increasing searches for "piperidine warheads" and "nitrile bioisosteres" in medicinal chemistry literature.